Cas no 338773-72-1 (2-3-{(2,4-Dichlorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile)

• Product Name: 2-3-{(2,4-Dichlorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile
• CAS No: 338773-72-1
• CID: 4647768
• Update Time: 2025-10-19

2-3-{(2,4-Dichlorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile Chemical and Physical Properties

Names and Identifiers

• 2-[3-([(2,4-DICHLOROBENZYL)OXY]IMINO)-1-(DIMETHYLAMINO)PROPYLIDENE]MALONONITRILE
• 2-3-{(2,4-Dichlorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile

Additional information on 2-3-{(2,4-Dichlorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile

Compound CAS No. 338773-72-1: 2-3-{(2,4-Dichlorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile

The compound with CAS No. 338773-72-1, known as 2-3-{(2,4-Dichlorobenzyl)oxyimino}-1-(dimethylamino)propylidenemalononitrile, is a highly specialized organic molecule with significant applications in various fields. This compound is characterized by its complex structure, which includes a dichlorobenzyl group, an oxyimino functional group, and a dimethylamino substituent. The combination of these groups imparts unique chemical properties, making it valuable in both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry. Researchers have explored its role as a pesticide and herbicide, demonstrating its effectiveness in controlling various plant pathogens and pests. The dichlorobenzyl group contributes to its stability and bioavailability, while the oxyimino group enhances its ability to interact with biological targets. These findings underscore its importance in sustainable agriculture and pest management.

In addition to its agricultural applications, this compound has shown promise in the development of pharmaceuticals. The dimethylamino group plays a crucial role in modulating the compound's pharmacokinetic properties, making it a potential candidate for drug delivery systems. Recent advancements in medicinal chemistry have focused on optimizing its structure to improve bioavailability and reduce toxicity. These efforts have led to the discovery of novel analogs with enhanced therapeutic potential.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the preparation of the dichlorobenzyl intermediate and the subsequent formation of the oxyimino linkage. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic reactions to streamline the production process. These innovations have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

From an environmental perspective, studies have been conducted to assess the ecological impact of this compound. Results indicate that it exhibits low persistence in soil and water systems, reducing its potential for bioaccumulation. However, further research is needed to fully understand its long-term effects on non-target species and ecosystems.

In conclusion, the compound with CAS No. 338773-72-1 represents a cutting-edge advancement in organic chemistry. Its unique structure and versatile properties make it a valuable asset in agriculture, pharmaceuticals, and beyond. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play an even greater role in addressing global challenges in health and sustainability.